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Compound of Interest

Compound Name: 6-Ethoxybenzo[d]thiazole
CAS No.: 1247348-77-1
Cat. No.: B3225301
Get Quote
. J

Executive Summary

6-Ethoxy-1,3-benzothiazole (CAS 156-34-3 for the parent; CAS 94-45-1 for the 2-amino
derivative) represents a critical pharmacophore in medicinal chemistry, serving as a scaffold for
glutamate antagonists (e.g., Riluzole analogs) and amyloid-binding agents.

This guide distinguishes between the parent scaffold (H at C2) and the 2-amino derivative,
which is the standard starting material and most commonly characterized form in drug
development. The spectroscopic data below prioritizes the 2-amino-6-ethoxybenzothiazole as
the primary reference standard due to its ubiquity, while providing shift correlations for the

parent scaffold.

Part 1: Chemical Identity & Structural Context

The spectroscopic signature of this compound is defined by the electron-donating ethoxy group
at position 6 and the electron-deficient thiazole ring.

Identification Data
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2-Amino Derivative

Property Parent Scaffold
(Reference Std)
) 6-ethoxy-1,3-benzothiazol-2-
IUPAC Name 6-ethoxy-1,3-benzothiazole ]
amine
CAS Number 156-34-3 94-45-1
C
C
H
Molecular Formula H
N
NOS
0s
Molecular Weight 179.24 g/mol 194.25 g/mol
] ] ) Off-white to pale yellow
Appearance Viscous oil / Low melt solid ) )
crystalline solid
Melting Point ~40-45 °C 161-163 °C

Structural Numbering & Logic

The benzothiazole system is numbered starting from the Sulfur (1) and Nitrogen (3). The
ethoxy substituent at position 6 exerts a strong shielding effect on the ortho-positions (C5 and
C7) in NMR due to mesomeric donation (+M).

6-Ethoxy-1,3-benzothiazole Structure
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Caption: Numbering scheme for the benzothiazole fused ring system. Note the C2 position is
the primary site of functionalization (H, NH2, or SH).

Part 2: Spectroscopic Characterization[8]
Proton NMR ( H NMR)

Solvent: DMSO-

or CDCI
(Data below standardized to DMSO-
) Frequency: 400 MHz

The ethoxy group provides a clear diagnostic pattern (triplet + quartet), while the aromatic
region displays an ABC system (or ABX depending on resolution) modified by the 6-ethoxy
donation.
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Position

Shift (

ppm)

Multiplicity

Coupling (Hz)

Assignment
Logic

-CH

1.32-1.37

Triplet (t)

7.0

Terminal methyl

of ethoxy group.

-O-CH

4.02 - 4.08

Quartet (q)

7.0

Methylene
deshielded by
Oxygen.

NH

(if present)

7.20-7.30

Broad Singlet (br

s)

Exchangeable
protons (2-amino

form only).

H-5

6.85-6.95

dd

8.8,25

Shielded by
ortho-ethoxy.
Couples to H4
and H7.

H-7

7.30-7.35

2.5

Meta coupling to
H5; ortho to
ethoxy.

H-4

7.50 - 7.60

8.8

Deshielded
doublet (ortho to
bridgehead N).

H-2 (Parent only)

~8.90-9.20

S

Highly
deshielded
proton between
S and N.

Expert Insight: In the parent 6-ethoxybenzothiazole, the H-2 proton is extremely diagnostic,

appearing very downfield (~9.0 ppm) due to the electron-deficient nature of the C=N bond and

the adjacent sulfur. In the 2-amino derivative, this peak is replaced by the broad NH

signal upfield (~7.2 ppm).

Carbon-13 NMR ( C NMR)
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Solvent;: DMSO-

Reference: TMS (0 ppm) or DMSO septet (39.5 ppm)

Sl Structural
Carbon Type Enyi ¢
nvironmen
pPpm)
CH
CH - -
14.6 - 15.0 Aliphatic methyl.
(Ethoxy)
CH
63.5-64.0 CH O-linked methylene.
(Ethoxy)
Shielded aromatic
C-7 105.0 - 106.5 CH
(ortho to OE).
Shielded aromatic
C-5 1145 - 1155 CH
(ortho to OEY).
C-4 120.5-121.5 CH Aromatic.
C-3a/C-7a 132.0/146.0 Cq Bridgehead carbons.
Ipso to Ethoxy (highl
C-6 154.0 - 155.0 Cq P ] y (highly
deshielded).
C=N carbon. Shift
varies with 2-
C-2 160.0 - 165.0 Cq substituent (NH
vs H).

Infrared Spectroscopy (FT-IR)

Method: KBr Pellet or ATR
¢ N-H Stretching (2-Amino only): Distinct doublet at 3400-3450 cm

(asymmetric) and 3100-3300 cm

(symmetric).
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e C-H Aromatic: Weak bands > 3000 cm

o C-H Aliphatic: 2900-2980 cm

(Ethoxy ethyl group).

e C=N Stretching: Sharp, intense band at 1600-1610 cm

e C-O-C Stretching: Strong band at 1220-1260 cm

(Aryl alkyl ether).

e C-S Stretching: Weak bands in fingerprint region ~700-750 cm

Mass Spectrometry (EI-MS)

lonization: Electron Impact (70 eV)
e Molecular lon (M

): m/z 194 (for 2-amino) or 179 (for parent). Base peak is often M

e Fragmentation Pathway:
o M -28/29: Loss of Ethyl group (characteristic of ethoxy).
o M - 45: Loss of Ethoxy radical (

OEt).

o M- 27: Loss of HCN (characteristic of thiazole ring cleavage).

Part 3: Experimental Protocols
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Sample Preparation for NMR

To ensure high-resolution spectra without aggregation artifacts:

Solvent Choice: Use DMSO-

(99.9% D) for 2-amino derivatives due to potential hydrogen bonding. CDCI
is suitable for the parent scaffold.

e Concentration: Dissolve 5-10 mg of solid in 0.6 mL of solvent.

o Filtration: Filter through a cotton plug in a glass pipette to remove insoluble micro-
particulates (crucial for clean baselines).

o Reference: Ensure TMS (0.00 ppm) is present, or reference against the residual DMSO
pentet at 2.50 ppm.

Synthesis Workflow (Context for Impurities)

Understanding the synthesis helps identify spectral impurities (e.g., unreacted p-phenetidine).
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Caption: Synthesis pathway via Hugershoff reaction. Common impurities include uncyclized
thiourea derivatives (broad NH signals) or brominated byproducts.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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